Cas no 2137792-83-5 (5-Bromo-4-chlorothiophene-2-sulfonyl fluoride)

• Product Name: 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride
• CAS No: 2137792-83-5
• MF: C₄HBrClFO₂S₂
• MW: 279.534940481186
• CID: 6279389
• PubChem ID: 165459146
• Update Time: 2025-05-23

5-Bromo-4-chlorothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137792-83-5
• 5-bromo-4-chlorothiophene-2-sulfonyl fluoride
• EN300-727357
• 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride

• Inchi： 1S/C4HBrClFO2S2/c5-4-2(6)1-3(10-4)11(7,8)9/h1H
• InChI Key： JODPDVRQVDAORF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 277.82739g/mol
• Monoisotopic Mass: 277.82739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Additional information on 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride

5-Bromo-4-chlorothiophene-2-sulfonyl fluoride (CAS No. 2137792-83-5): An Overview of Its Synthesis, Properties, and Applications

5-Bromo-4-chlorothiophene-2-sulfonyl fluoride (CAS No. 2137792-83-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine and chlorine substituents on a thiophene ring, along with a sulfonyl fluoride functional group, which endows it with a wide range of reactivity and utility.

The synthesis of 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride typically involves a multi-step process that begins with the preparation of the thiophene core. One common approach is to start with 4-chlorothiophene and introduce the bromine substituent through a halogenation reaction. Subsequently, the sulfonyl fluoride group can be introduced via a sulfonylation reaction using an appropriate fluorinating agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

The physical and chemical properties of 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride are of great interest to researchers. It is a solid at room temperature and exhibits high thermal stability, making it suitable for various synthetic transformations. The presence of the sulfonyl fluoride group imparts electrophilic character to the molecule, enabling it to participate in nucleophilic substitution reactions. Additionally, the bromine and chlorine substituents can be selectively functionalized, providing opportunities for further derivatization and the synthesis of complex molecules.

In the field of pharmaceuticals, 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride has shown promise as a building block for the development of novel drugs. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of bioactive compounds. For instance, recent studies have explored its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have demonstrated potent activity against various targets, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

Beyond pharmaceutical applications, 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride has found utility in materials science. The thiophene ring is known for its conjugated π-electron system, which can contribute to electronic properties such as conductivity and photoluminescence. By incorporating this compound into polymer chains or other materials, researchers have developed novel electronic devices and sensors with enhanced performance characteristics. For example, polymers containing thiophene units have been used in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), where they exhibit improved efficiency and stability.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on assessing the environmental fate and toxicity of 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride. While initial data suggest that it has low toxicity to aquatic organisms at environmentally relevant concentrations, ongoing research is necessary to fully understand its long-term effects on ecosystems. Efforts are also being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents.

In conclusion, 5-Bromo-4-chlorothiophene-2-sulfonyl fluoride (CAS No. 2137792-83-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups provides a robust platform for synthetic chemistry, drug discovery, and materials science applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on modern science and technology.